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Compound of Interest

Compound Name: Broxyquinoline

Cat. No.: B1667947

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Broxyquinoline, a halogenated hydroxyquinoline, requires careful handling and specific
disposal procedures due to its hazardous characteristics, most notably its high toxicity to
aquatic life. This guide provides essential, step-by-step instructions for the safe disposal of
broxyquinoline, ensuring compliance with safety regulations and minimizing environmental
impact.

Key Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle broxyquinoline with
appropriate personal protective equipment (PPE). This includes:

» Eye Protection: Wear chemical safety goggles or a face shield.[1][2]
e Hand Protection: Use chemically resistant gloves.[1][2]
» Respiratory Protection: In case of dust formation, use a NIOSH-approved respirator.

o Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin
contact.[1]

Broxyquinoline is classified as harmful if swallowed, an irritant to the eyes, respiratory system,
and skin, and may cause an allergic skin reaction.[1][2] Furthermore, it is very toxic to aquatic
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life with long-lasting effects.[3] Therefore, preventing its release into the environment is of
paramount importance.

Broxyquinoline Properties and Hazards

A summary of the key quantitative data for broxyquinoline is presented in the table below for
easy reference.

Property Value Reference
Molecular Formula CoHsBr2NO
Molar Mass 302.95 g/mol
Melting Point 198-200 °C
Appearance Off-White to Pale Beige Solid
N Slightly soluble in DMSO and
Solubility [4]
Methanol

H301, H317, H318, H360,
H410

Hazard Statements

P201, P202, P261, P264,

Precautionary Statements
P270, P272, P273, P280

Hazard Statement Key:

e H301: Toxic if swallowed.

e H317: May cause an allergic skin reaction.

e H318: Causes serious eye damage.

e H360: May damage fertility or the unborn child.

e H410: Very toxic to aquatic life with long lasting effects.

Step-by-Step Disposal Protocol
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The following protocol outlines the recommended procedure for the disposal of broxyquinoline
waste. This procedure is designed to prevent environmental contamination and ensure the
safety of laboratory personnel.

1. Waste Segregation and Collection:

e Collect all solid broxyquinoline waste, including contaminated consumables (e.g., weighing
paper, gloves, pipette tips), in a designated, clearly labeled, and sealed hazardous waste
container.

» Do not mix broxyquinoline waste with other chemical waste streams unless specifically
permitted by your institution's environmental health and safety (EHS) office.

2. Preparing for Disposal:

» For small quantities of residual broxyquinoline, sweep up the solid material using
appropriate tools (e.g., brush and dustpan) and place it into a suitable container for disposal.

[1]
e Avoid generating dust during this process.
3. Disposal Route Determination:

e Primary Recommendation: The preferred method for disposal is through a licensed
hazardous waste disposal company. Contact your institution's EHS office to arrange for
pickup and disposal.

 Landfill Disposal (Only if explicitly approved by EHS): Due to its high aquatic toxicity, direct
disposal in laboratory trash is strongly discouraged. However, if no other options are
available and this method is approved by your local regulations and institutional EHS, follow
these steps:

o Place the broxyquinoline waste in a sealable plastic bag or container.

o Mix the waste with an inert and non-combustible absorbent material, such as sand or cat
litter.[5][6][ 7] This makes the substance less appealing to wildlife and helps to contain it.
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o Seal the container securely.

o Place the sealed container in the designated solid hazardous waste stream for your
facility.

4. Decontamination of Emptied Containers:

e Thoroughly decontaminate any empty containers that held broxyquinoline before recycling
or disposing of them as regular laboratory waste.

e Rinse the container multiple times with a suitable solvent (e.g., ethanol or acetone).

o Collect the rinsate as hazardous waste and dispose of it along with other broxyquinoline
waste.

Crucially, never dispose of broxyquinoline down the drain or in the regular trash without
following the specific procedures outlined above and obtaining approval from your EHS
department. The high toxicity to aquatic organisms means even small amounts can cause
significant environmental damage.[3][8]

Experimental Workflow for Broxyquinoline Disposal

The logical flow for the proper disposal of broxyquinoline is depicted in the following diagram.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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